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Compound of Interest

Compound Name: Coproporphyrinogen |

Cat. No.: B1212610

Essential Safety and Handling Guide for
Coproporphyrinogen |

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Coproporphyrinogen I. Adherence to these
protocols is essential for ensuring personal safety and proper disposal.

Immediate Safety and Personal Protective Equipment
(PPE)

While some safety data sheets for related compounds like Coproporphyrin | classify it as non-
hazardous, it is best practice to treat Coproporphyrinogen | as a hazardous chemical.[1] This
is especially pertinent as Coproporphyrinogen | is known to be cytotoxic.[2] The
recommended Personal Protective Equipment (PPE) is designed to prevent skin and eye
contact, inhalation, and ingestion.

Recommended Personal Protective Equipment:
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Specifications and

PPE Category Item .
Rationale
Should be worn to protect
) against potential splashes of
Eye Protection Safety Goggles

solutions containing the

compound.[1][3]

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable for preventing dermal
exposure.[1][3][4] Always
inspect gloves for signs of

degradation before use.[4]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect skin and

clothing from accidental spills.

[3]4]

Respiratory Protection

N95 Dust Mask

Recommended when handling
the solid form of the compound
to prevent inhalation of dust
particles.[1] Work should be
conducted in a well-ventilated
area, preferably a chemical
fume hood, to minimize

aerosol formation.[4]

Quantitative Data

The following table summarizes key quantitative data for Coproporphyrinogen | and the

related compound, Coproporphyrin | dinydrochloride.
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Property Value Compound
Molecular Formula C36H44N4Os Coproporphyrinogen |
Molecular Weight 660.8 g/mol Coproporphyrinogen |
Melting Point 171-174°C Coproporphyrinogen |

Coproporphyrin |
Amax 395 nm proporpny

dihydrochloride

Purity 99.68% Coproporphyrin |

Data sourced from PubChem and MedchemExpress.[5][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Protocols: Handling Coproporphyrinogen |

Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is
clean and uncluttered.[4] Assemble all necessary equipment and reagents.

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing and Solution Preparation: If working with the solid form, carefully weigh the
required amount in a fume hood to avoid generating dust.[4] When preparing solutions, add
the solvent slowly to the solid to prevent splashing.

Experimental Use: Handle all solutions containing Coproporphyrinogen I with care,
avoiding splashes and aerosol generation.

Post-Experiment: After completing the experiment, decontaminate the work surface.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
first, followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and

water after removing gloves.[4]
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Disposal Plan

All waste containing Coproporphyrinogen | must be treated as hazardous chemical waste
unless explicitly classified as non-hazardous by your institution's environmental health and
safety (EHS) office.[1]

o Waste Segregation: Do not mix Coproporphyrinogen | waste with other incompatible waste
streams.[1]

o Waste Collection:

o Solid Waste: Collect any solid waste (e.g., contaminated filter paper, weighing boats) in a
clearly labeled, sealed plastic bag or container.

o Liquid Waste: Collect all liquid waste in a designated, leak-proof, and sealed hazardous
waste container.[1] The container must be clearly labeled with the full chemical name,
"Coproporphyrinogen |," and any other components of the waste mixture.[1]

o Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with
Coproporphyrinogen | should be disposed of in a designated sharps container.

o Container Management:
o Keep waste containers closed except when adding waste.[1]
o Do not overfill containers; leave at least one inch of headspace.[1]

o Storage: Store the sealed waste containers in a designated Satellite Accumulation Area
(SAA) until they are collected by the institution's hazardous waste program.[1]

o Empty Containers: Empty containers that held Coproporphyrinogen | should have their
labels defaced or removed before being disposed of as regular trash, provided they are
properly decontaminated.[1]

Workflow Visualization

The following diagram illustrates the standard workflow for handling and disposing of
Coproporphyrinogen I.
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Caption: Workflow for Handling and Disposal of Coproporphyrinogen I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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